Cas no 2171941-53-8 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid
• CAS No: 2171941-53-8
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6368981
• PubChem ID: 165805283
• Update Time: 2025-07-17

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid
• 2-({[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}methyl)butanoic acid
• 2171941-53-8
• EN300-1506340

• Inchi： 1S/C26H25N3O5/c1-2-16(25(31)32)13-28-24(30)23-12-11-17(14-27-23)29-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,16,22H,2,13,15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HXNKWXUHPYIGCY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid

Comprehensive Analysis of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid (CAS No. 2171941-53-8)

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid (CAS No. 2171941-53-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The presence of the pyridin-2-ylformamido moiety enhances its reactivity, making it a valuable intermediate for constructing complex biomolecules.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to advancements in drug discovery and bioconjugation techniques. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171941-53-8 supplier," highlighting its relevance in modern synthetic chemistry. The compound’s unique structure allows for selective deprotection under mild conditions, minimizing side reactions—a key advantage for high-yield peptide production.

The butanoic acid segment in this molecule provides a carboxyl terminus, enabling further functionalization via amide coupling reactions. This versatility aligns with trending topics like "click chemistry in drug design" and "peptide-based therapeutics," areas where precision and modularity are paramount. Laboratories often prioritize compounds like 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid for their compatibility with automated synthesizers, a feature increasingly sought after in high-throughput screening.

From an analytical perspective, this compound exhibits stability under standard storage conditions, as confirmed by HPLC and mass spectrometry data. Its CAS No. 2171941-53-8 serves as a unique identifier in regulatory documentation and patent filings, ensuring traceability in commercial and academic settings. Queries such as "Fmoc-pyridine derivatives solubility" reflect user interest in its physicochemical properties, which are well-documented in technical literature.

In conclusion, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}methyl)butanoic acid represents a cornerstone in contemporary organic synthesis. Its design caters to evolving needs in biopharmaceuticals and material science, addressing common challenges like selective protection and scalable production. As research into targeted drug delivery expands, this compound’s role is poised to grow, reinforcing its status as a staple in chemical innovation.